Cas no 82039-90-5 (1H-Imidazol-4-amine, 5-nitro-)

• Product Name: 1H-Imidazol-4-amine, 5-nitro-
• CAS No: 82039-90-5
• MF: C₃H₄N₄O₂
• MW: 128.08945941925
• CID: 699728
• PubChem ID: 135402063
• Update Time: 2025-04-19

1H-Imidazol-4-amine, 5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazol-4-amine, 5-nitro-
• 1H-Imidazol-4-amine,5-nitro-(9CI)
• 4-nitro-1H-imidazol-5-amine
• 5-nitro-1H-imidazol-4-amine
• 4-amino-5-nitroimidazole
• AKOS000601548
• Oprea1_295505
• Oprea1_097396
• 82039-90-5
• AKOS005220526
• SCHEMBL755097
• 5-amino-4-nitroimidazole
• DTXSID30397273
• FT-0704829

• Inchi： 1S/C3H4N4O2/c4-2-3(7(8)9)6-1-5-2/h1H,4H2,(H,5,6)
• InChI Key： DPBQZIHMIPYKHX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(N)N=CN1)=O

Computed Properties

• Exact Mass: 128.03342538g/mol
• Monoisotopic Mass: 128.03342538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 101Ų